N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[1-[(2,5-dimethylphenyl)methyl]indol-3-yl]sulfanylacetamide
• InChI: InChI=1S/C27H26N2O3S/c1-18-7-8-19(2)21(11-18)14-29-15-26(22-5-3-4-6-23(22)29)33-16-27(30)28-13-20-9-10-24-25(12-20)32-17-31-24/h3-12,15H,13-14,16-17H2,1-2H3,(H,28,30)
• InChI Key: SZAMSKGQUWTWAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C=C(C3=CC=CC=C32)SCC(=O)NCC4=CC5=C(C=C4)OCO5
• Molecular Formula: C27H26N2O3S
• Molecular Weight: 458.6 g/mol

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C27H26N2O3S and its molecular weight is 458.58. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antioxidant Agents

Compounds with structural similarities have been synthesized and evaluated for their antimicrobial and antioxidant properties. For instance, derivatives synthesized by combining benzimidazole/benzothiazole and indole moieties showed potent antimicrobial activity against various bacteria and fungi, as well as very good antioxidant activity. These compounds were characterized by spectral studies and elemental analysis, indicating the potential of such structures in developing new antimicrobial and antioxidant agents (Naraboli & Biradar, 2017).

Antitumor Activity

Derivatives bearing benzothiazole units have been synthesized and screened for their antitumor activity. A study evaluated new N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic rings for their potential antitumor activities in vitro against a variety of human tumor cell lines. Some of these compounds demonstrated considerable anticancer activity, highlighting the significance of structural features in influencing biological activity (Yurttaş, Tay, & Demirayak, 2015).

Anti-inflammatory Agents

Another research focus is the synthesis of novel acetamide derivatives with potential anti-inflammatory properties. These compounds have been evaluated using various models, including in vitro and in vivo methods, to assess their efficacy in reducing inflammation. Some compounds have shown excellent anti-inflammatory activity, suggesting their potential in developing new treatments for inflammatory conditions (Nikalje, Hirani, & Nawle, 2015).